1-(2-Methoxy-4-nitrophenoxy)-2-methylpropan-2-ol

• Molecular Formula: C11H15NO5
• Molecular Weight: 241.24 g/mol
• IUPAC Name: 1-(2-methoxy-4-nitrophenoxy)-2-methylpropan-2-ol
• InChI: InChI=1S/C11H15NO5/c1-11(2,13)7-17-9-5-4-8(12(14)15)6-10(9)16-3/h4-6,13H,7H2,1-3H3
• InChI Key: MHJUUHFFFBOCRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=C(C=C(C=C1)[N+](=O)[O-])OC)O

Description

1-(2-Methoxy-4-nitrophenoxy)-2-methylpropan-2-ol is a useful research compound. Its molecular formula is C11H15NO5 and its molecular weight is 241.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A steel bomb, fitted with an internal thermocouple, pressure gauge and safety release valve rated at 3000 psi, with ˜55 mL capacity was charged with the potassium salt of 2-methoxy-4-nitrophenol (6 g, 29 mmol), NaH2PO4 (3.3 g, 27.7 mmol), isobutylene oxide (2.8 g, 35 mmol) and 30 mL of 15% H2O/MeCN. The sealed bomb was heated at 170° C. for three hr. Following cooling, HPLC revealed all starting phenol had been converted to product. The biphasic solution was concentrated using a rotary evaporator before being partitioned between CH2Cl2 and H2O. The aqueous phase was extracted 3× with CH2Cl2; the combined CH2Cl2 fractions were washed 3× with aq KHCO3/K2CO3 and once with H2O. After drying over Na2SO4, concentration under vacuum yielded 6.9 g of desired product as a tan solid.